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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the current regulatory
guidance, risk assessment, and analytical methodologies for the control of N-nitroso-imatinib,
a nitrosamine impurity of the widely used anti-cancer drug, imatinib. This document is intended
to serve as a critical resource for professionals in the pharmaceutical industry, offering detailed
insights into ensuring the safety and quality of imatinib-containing drug products.

Introduction to N-nitroso-imatinib and Reqgulatory
Scrutiny

Imatinib is a cornerstone in the treatment of various cancers, most notably chronic myeloid
leukemia (CML), due to its targeted inhibition of the BCR-ABL tyrosine kinase. The discovery of
N-nitroso-imatinib, a potential mutagenic impurity, has brought imatinib under the stringent
regulatory lens applied to all nitrosamine impurities in pharmaceuticals.

Nitrosamines are classified as probable human carcinogens, and their presence in medicinal
products is a significant concern for regulatory agencies worldwide, including the U.S. Food
and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies
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have established strict guidelines for the control of nitrosamine impurities, necessitating a
proactive approach from pharmaceutical manufacturers to assess and mitigate the risk of their
formation.

N-nitroso-imatinib is a nitrosamine drug substance-related impurity (NDSRI), meaning it is
formed from the imatinib molecule itself. Its chemical structure is N-(4-methyl-3-(nitroso(4-
(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide. The
formation of such impurities can occur during the synthesis of the active pharmaceutical
ingredient (API), during the manufacture of the finished drug product, or even during storage.

Regulatory Guidance and Acceptable Intake Limits

Regulatory bodies have established acceptable intake (Al) limits for various nitrosamine
impurities, including N-nitroso-imatinib. These limits are based on a lifetime exposure risk and
are set to ensure patient safety.

Table 1: Regulatory Acceptable Intake (Al) Limits for N-nitroso-imatinib

Acceptable Intake (Al)
Regulatory Agency Lo Potency Category
Limit (ng/day)

U.S. Food and Drug
Administration (FDA)

1500 5

European Medicines Agency
(EMA)

1500 5

Data Sources:[1][2][3]

These Al limits are crucial for establishing specifications for N-nitroso-imatinib in both the
drug substance and the final drug product.

Risk Assessment for N-nitroso-imatinib

A thorough risk assessment is a mandatory step for all pharmaceutical products to identify and
mitigate the potential for nitrosamine impurity formation. For imatinib, this involves a
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comprehensive evaluation of the API synthesis, drug product manufacturing process, and
storage conditions.

Key Risk Factors for N-nitroso-imatinib Formation

The formation of N-nitroso-imatinib requires the presence of a nitrosatable amine functional
group (which is present in the imatinib molecule) and a nitrosating agent. Key risk factors
include:

o Presence of Nitrites and other Nitrosating Agents: Contamination of raw materials, reagents,
solvents, or water with nitrites (NO2-) or other nitrosating agents is a primary risk factor.

e Manufacturing Process Conditions: Acidic conditions during the manufacturing process can
facilitate the reaction between the secondary amine in imatinib and nitrosating agents.

o Raw Material and Excipient Quality: The quality of starting materials, intermediates, and
excipients must be carefully controlled to minimize the presence of nitrosating agents.

o Degradation: Degradation of the imatinib drug substance or excipients under certain storage
conditions (e.g., high temperature and humidity) could potentially lead to the formation of
nitrosamines.

Risk Assessment Workflow

The following diagram illustrates a typical risk assessment workflow for N-nitroso-imatinib.
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Step 1: Risk Identification

Start Risk Assessment

Review Imatinib Synthesis and Drug Product Manufacturing Process

Assess Raw Materials, Solvents, and Excipients for Nitrosating Agents

Step 2: Rigk Analysis

Is there a potential source of nitrosating agents and vulnerable amine?

No Yes

Step 3: Risk Evaluation & Control

No significant risk identified. Document findings. Risk identified. Proceed to confirmatory testing.
Develop and implement control strategy.

Set specification for N-nitroso-imatinib.

Implement routine testing of batches.

Step 4: Risk Communication & Review

Ongoing lifecycle management and review

Click to download full resolution via product page

A flowchart of the risk assessment process for N-nitroso-imatinib.
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Analytical Methodology for N-nitroso-imatinib

Sensitive and validated analytical methods are essential for the detection and quantification of
N-nitroso-imatinib at trace levels. Liquid chromatography-tandem mass spectrometry (LC-
MS/MS) is the technique of choice due to its high sensitivity and selectivity.

Experimental Protocol: Quantification of N-nitroso-
imatinib by LC-MS/MS

Disclaimer: The following protocol is a representative method adapted from published analytical
procedures for imatinib and its impurities. This method should be fully validated for its intended
use in a specific laboratory and for the specific drug product matrix.

Objective: To develop and validate a sensitive and selective LC-MS/MS method for the
quantification of N-nitroso-imatinib in imatinib drug substance and/or drug product.

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole
mass spectrometer.

Chromatographic Conditions:
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Parameter

Condition

Column

C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Start with 95% A, ramp to 5% A over 10

Gradient minutes, hold for 2 minutes, then return to initial
conditions and equilibrate.
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5puL
Mass Spectrometry Conditions:
Parameter Condition

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.5kV
Source Temperature 150 °C
Desolvation Temperature 400 °C

MRM Transitions (Hypothetical)

To be determined experimentally. Based on the
molecular weight of N-nitroso-imatinib
(C29H30N802, MW = 522.6 g/mol ) and
common fragmentation patterns of nitrosamines,
potential transitions could be:- Q1 (Precursor
lon): m/z 523.3 [M+H]+- Q3 (Product lon 1): m/z
493.3 [M+H-NO]J+- Q3 (Product lon 2): Other

characteristic fragment ions

Collision Energy

To be optimized for each transition
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Standard and Sample Preparation:

o Standard Stock Solution (100 pg/mL): Accurately weigh and dissolve N-nitroso-imatinib
reference standard in a suitable solvent (e.g., methanol or acetonitrile).

o Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the stock solution to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

o Sample Preparation (Imatinib Drug Substance): Accurately weigh and dissolve the imatinib
drug substance in a suitable solvent to a known concentration.

o Sample Preparation (Imatinib Drug Product): Crush a representative number of tablets, and
extract the imatinib and any potential impurities with a suitable solvent. The extraction
procedure should be optimized to ensure complete recovery.

Validation Parameters:

The analytical method should be validated according to ICH Q2(R1) guidelines, including the
following parameters:

e Specificity

o Limit of Detection (LOD) and Limit of Quantitation (LOQ)
e Linearity

e Accuracy

e Precision (Repeatability and Intermediate Precision)

e Robustness

Analytical Workflow Diagram

The following diagram outlines the general workflow for the analysis of N-nitroso-imatinib.
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Sample Preparation

Receive Imatinib Sample

Weigh/Prepare Sample

Dissolve/Extract in Solvent

Filter Sample

LC-MS/MS Analysis

(Inject into LC-MS/MS]

[Chromatographic Separatioa

[Mass Spectrometric Detection (MRM)]

Data Processing and Reporting

Integrate Peak Areas

Quantify N-nitroso-imatinib Concentration

Report Results and Compare to Specification

Click to download full resolution via product page

A schematic of the analytical workflow for N-nitroso-imatinib.
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Imatinib's Mechanism of Action: The BCR-ABL
Signaling Pathway

Understanding the primary mechanism of action of imatinib is crucial for appreciating its
therapeutic importance. Imatinib functions by inhibiting the BCR-ABL tyrosine kinase, an
aberrant enzyme that drives the uncontrolled proliferation of cancer cells in CML.

The diagram below illustrates the BCR-ABL signaling pathway and the inhibitory effect of
imatinib.

Downstream Signaling Cascades Cellular Effects

BCR-ABL Activation PI3K/AKT Pathway

Phosphorylated Substrate

BCR-ABL
(Constitutivel ly Active Kinase)

I

ubstrate Protein
Blocks ATP Binding S\Le/,"
Imatinib Inhibition ,/"/ JAKISTAT Pathway

Click to download full resolution via product page

The BCR-ABL signaling pathway and its inhibition by imatinib.

Conclusion

The control of N-nitroso-imatinib impurities is a critical aspect of ensuring the quality and
safety of imatinib-containing medicines. A thorough understanding of the regulatory guidelines,
a robust risk assessment strategy, and the implementation of sensitive analytical methods are
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paramount for pharmaceutical manufacturers. This technical guide provides a foundational
framework for researchers, scientists, and drug development professionals to navigate the
complexities of nitrosamine impurity control and uphold the highest standards of patient safety.
Continuous monitoring of regulatory updates and scientific advancements in this area is
essential for maintaining compliance and ensuring the continued availability of this life-saving
medication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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